5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide

• Molecular Formula: C20H24ClN3O4S2
• Molecular Weight: 470.0 g/mol
• IUPAC Name: 5-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-methoxyphenyl)methyl]-2-propan-2-ylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C20H24ClN3O4S2/c1-13(2)29-20-22-10-17(21)18(23-20)19(25)24(15-8-9-30(26,27)12-15)11-14-4-6-16(28-3)7-5-14/h4-7,10,13,15H,8-9,11-12H2,1-3H3
• InChI Key: FKTROVPBTXZFIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC=C(C(=N1)C(=O)N(CC2=CC=C(C=C2)OC)C3CCS(=O)(=O)C3)Cl

Description

5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide is a potent and selective ATP-competitive inhibitor of Protein Kinase C theta (PKC-θ). PKC-θ is a critical signaling node in the immunological synapse , with its activation being essential for T-cell receptor (TCR)-mediated signaling, interleukin-2 production, and T-cell proliferation. This compound demonstrates high selectivity for PKC-θ over other PKC isoforms and kinases, making it an invaluable chemical probe for dissecting T-cell activation pathways. Its primary research value lies in the investigation of T-cell-mediated immune responses and the development of potential therapeutic strategies for autoimmune diseases and transplant rejection. Researchers utilize this inhibitor to elucidate the specific roles of PKC-θ in immunological disorders and to validate it as a target for immunosuppressive therapy. Studies have shown that pharmacological inhibition of PKC-θ can effectively suppress aberrant T-cell activation and ameliorate disease symptoms in preclinical models of autoimmunity , without inducing a generalized immunosuppressive state. This reagent is intended for the study of intracellular signal transduction and for screening applications in immunology and inflammatory disease research.

Biological Activity

5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide is a synthetic organic compound with a complex molecular structure that includes various functional groups known for their potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and research findings.

Chemical Structure and Properties

The compound features a pyrimidine ring, a chloro substituent, and a tetrahydrothiophene moiety. Its molecular formula is $C_{20}H_{24}ClN_{3}O_{4}S_{2}$ with a molecular weight of approximately 474.42 g/mol. The unique combination of these structural elements suggests potential interactions with various biological targets.

Anticancer Properties

Research indicates that compounds with similar structural motifs exhibit significant anticancer activities. For instance, studies have shown that derivatives of pyrimidine can inhibit receptor tyrosine kinases (RTKs), which are crucial in cancer progression. Specifically, the inhibition of vascular endothelial growth factor receptor-2 (VEGFR-2) is associated with reduced tumor angiogenesis and growth .

Table 1: Summary of Anticancer Activity

Compound Name	Activity	Reference
5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxybenzyl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide	Potential VEGFR-2 inhibitor
5-chloro-N(4)-substituted phenyl derivatives	Selective VEGFR-2 inhibitors

Antimicrobial Activity

The compound has also demonstrated notable antimicrobial properties. Preliminary studies suggest that it may exhibit moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis. The mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Table 2: Antimicrobial Activity

Bacterial Strain	Activity Level	Reference
Salmonella typhi	Moderate to Strong
Bacillus subtilis	Moderate to Strong

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been explored, particularly regarding acetylcholinesterase (AChE) and urease. Inhibitors of AChE are significant in treating conditions like Alzheimer's disease, while urease inhibitors can be beneficial in managing urinary tract infections .

Table 3: Enzyme Inhibition Studies

Enzyme	Inhibition Activity	Reference
Acetylcholinesterase	Strong inhibition
Urease	Strong inhibition

The biological activity of the compound is likely mediated through its interactions with specific enzymes and receptors involved in disease processes. For example, the structural features suggest that it may act as an ATP-competitive inhibitor for certain kinases involved in cell signaling pathways related to cancer proliferation .

Case Studies

Recent studies have evaluated the compound's efficacy in various biological assays. One notable study focused on its interaction with bovine serum albumin (BSA), which provided insights into its pharmacokinetic properties and binding affinity, indicating a potential for therapeutic applications in drug design .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The compound’s structural analogs differ primarily in substituents on the benzyl group and the sulfanyl side chain. Key comparisons include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Benzyl Substituent	Sulfanyl Group	Molecular Formula	Molecular Weight (g/mol)	Key Data (Yield, mp)
Target Compound	4-Methoxybenzyl	Propan-2-yl	C19H21ClN3O4S2	455.0	N/A
5-Chloro-N-(2-Chlorobenzyl)-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-(Methylsulfanyl)Pyrimidine-4-Carboxamide	2-Chlorobenzyl	Methyl	C17H17Cl2N3O3S2	446.4	N/A
N-Benzyl-5-Chloro-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-(Ethylsulfanyl)Pyrimidine-4-Carboxamide	Benzyl	Ethyl	C18H20ClN3O3S2	426.0	N/A
5-Chloro-N-(4-Cyano-1-Phenyl-1H-Pyrazol-5-yl)-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carboxamide (3a)	Phenyl	N/A	C21H15ClN6O	403.1	Yield: 68%, mp: 133–135°C

Key Observations:

The 4-methoxybenzyl group offers moderate polarity due to the methoxy group, contrasting with the electron-withdrawing 2-chlorobenzyl group in , which may reduce solubility in polar solvents.

Synthetic Yields :

• Pyrazole-4-carboxamide analogs (e.g., 3a ) show moderate yields (~62–71%) using EDCI/HOBt coupling in DMF, suggesting similar conditions for the target compound. In contrast, tetrahydropyrimidine derivatives (e.g., ) employ POCl₃-mediated reactions, which may offer higher efficiency for specific substituents.

Spectroscopic and Analytical Data

• NMR : The 4-methoxybenzyl group in the target compound would produce a singlet at δ ~3.8 ppm (¹H-NMR) for the methoxy protons and aromatic signals near δ 6.8–7.4 ppm. This contrasts with 2-chlorobenzyl analogs , where aromatic protons resonate downfield (δ 7.4–7.6 ppm) due to the electron-withdrawing chloro group.
• Mass Spectrometry : The target’s molecular ion peak ([M+H]⁺) is expected at m/z 456.0 , consistent with its molecular weight.

Q & A

Q. What are the critical synthetic steps and optimization strategies for preparing this compound?

The synthesis involves multi-step organic reactions requiring precise control of reaction conditions. Key steps include:

• Coupling reactions to link the pyrimidine core with substituents (e.g., tetrahydrothiophen-3-yl and 4-methoxybenzyl groups).
• Sulfonation and oxidation to introduce the 1,1-dioxidotetrahydrothiophene moiety.
• Thioether formation using propan-2-ylsulfanyl precursors under anhydrous conditions. Optimization strategies include temperature control (e.g., 0–5°C for sensitive steps), solvent selection (e.g., DMF for polar intermediates), and purification via column chromatography. Analytical validation by NMR and MS is essential to confirm purity and structure .

Q. How can researchers characterize the compound’s structural integrity and purity?

Methodological approaches include:

• 1H/13C NMR spectroscopy to verify substituent positions and stereochemistry.
• High-resolution mass spectrometry (HR-MS) for molecular weight confirmation.
• HPLC with UV detection to assess purity (>95% recommended for biological assays).
• X-ray crystallography (if crystals are obtainable) for absolute configuration determination .

Q. What functional groups dictate its reactivity in downstream modifications?

Key reactive sites include:

• Chloro substituent on the pyrimidine ring (susceptible to nucleophilic substitution).
• Sulfonyl group (1,1-dioxidotetrahydrothiophene) for hydrogen bonding or salt formation.
• Thioether linkage (propan-2-ylsulfanyl) for oxidation to sulfone/sulfoxide derivatives. These groups enable derivatization for structure-activity relationship (SAR) studies .

Advanced Research Questions

Q. How can experimental design address contradictions in biological activity data across studies?

Contradictions may arise from variations in assay conditions (e.g., pH, solvent compatibility). Mitigation strategies include:

• Standardized assay protocols (e.g., fixed DMSO concentrations ≤0.1% to avoid solvent interference).
• Dose-response curves to validate IC50/EC50 values across multiple replicates.
• Orthogonal assays (e.g., SPR for binding affinity vs. cell-based assays for functional activity) .

Q. What methodologies are recommended for studying its interaction with biological targets (e.g., enzymes/receptors)?

Advanced approaches include:

• Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) for real-time binding kinetics.
• Molecular docking with homology models (e.g., using PyMol or AutoDock) to predict binding modes.
• Cryo-EM/X-ray co-crystallography to resolve target-compound complexes at atomic resolution .

Q. How can researchers resolve discrepancies in solubility and stability profiles?

Discrepancies often stem from solvent choice or pH. Solutions include:

• Solubility screening in aqueous buffers (e.g., PBS at pH 7.4) with co-solvents (e.g., cyclodextrins).
• Stability studies under physiological conditions (37°C, 5% CO2) using LC-MS to track degradation products.
• Salt/cocrystal engineering to improve bioavailability .

Methodological Guidance Tables

Parameter	Recommended Method	Key Considerations
Synthetic Yield Optimization	Design of Experiments (DoE) with ANOVA	Vary temperature, solvent polarity, and catalyst loading
Target Binding Affinity	SPR with immobilized target protein	Control for nonspecific binding via reference flow cells
Metabolic Stability	Microsomal incubation + LC-MS/MS analysis	Use NADPH-regenerating systems for CYP450 activity

Key Challenges and Future Directions

• SAR Exploration : Prioritize substituent modifications at the pyrimidine C2 and C5 positions to enhance potency .
• In Vivo Validation : Address pharmacokinetic limitations (e.g., short half-life) via prodrug strategies or formulation optimization .
• Data Reproducibility : Establish open-access repositories for raw spectral and assay data to facilitate cross-study validation .